Cas no 71135-48-3 ((2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol)

• Product Name: (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol
• CAS No: 71135-48-3
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 1057834
• PubChem ID: 11163277
• Update Time: 2025-05-25

(2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol Chemical and Physical Properties

Names and Identifiers

• (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol
• (2E,6E,10E)-2,6,10-T
• 71135-48-3
• SCHEMBL10981275
• SCHEMBL12377555
• (2E,6E,10E)-12-(Benzyloxy)-2,6,10-trimethyldodeca-2,6,10-trien-1-ol
• (2E,6E,10E)-2,6,10-Trimethyl-12-phenylmethoxydodeca-2,6,10-trien-1-ol
• starbld0003625
• (E,E,E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol
• DB-246832

• Inchi： 1S/C22H32O2/c1-19(10-8-12-21(3)17-23)9-7-11-20(2)15-16-24-18-22-13-5-4-6-14-22/h4-6,9,12-15,23H,7-8,10-11,16-18H2,1-3H3/b19-9+,20-15+,21-12+
• InChI Key： LSEOITPKTVFFAM-GJLPZIKMSA-N
• SMILES： O(CC1C=CC=CC=1)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CO

Computed Properties

• Exact Mass: 328.240230259g/mol
• Monoisotopic Mass: 328.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol

Comprehensive Overview of (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol (CAS No. 71135-48-3)

The compound (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol, identified by its CAS No. 71135-48-3, is a highly specialized organic molecule with a unique structure and potential applications in various industries. This compound belongs to the class of terpenoids, which are widely recognized for their roles in fragrance, flavor, and pharmaceutical research. Its molecular structure features a dodecatrienol backbone with a phenylmethoxy group, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for natural and synthetic terpenoids has surged, driven by their applications in cosmetics, aromatherapy, and functional foods. The compound 71135-48-3 has garnered attention due to its potential as a fragrance intermediate or a precursor for pharmaceutical agents. Its unsaturated carbon chain and oxygenated functional groups suggest reactivity that could be harnessed for green chemistry applications, aligning with the global push for sustainable chemical processes.

From a synthetic chemistry perspective, the (2E,6E,10E)-configuration of this molecule is noteworthy. The stereochemistry of such compounds often influences their biological activity, making them valuable targets for drug discovery. Researchers are particularly interested in how the phenylmethoxy moiety might interact with biological receptors, potentially leading to anti-inflammatory or antioxidant properties. These attributes are highly sought after in the nutraceutical and cosmeceutical markets.

The compound's CAS No. 71135-48-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Its long-chain polyene structure also makes it a candidate for studying lipid oxidation and polymer stabilization, topics of interest in food preservation and packaging innovation. As consumers increasingly prioritize clean-label ingredients, derivatives of this compound may find use in natural preservatives.

Another area of exploration for (2E,6E,10E)-2,6,10-Trimethyl-12-(phenylmethoxy)-2,6,10-dodecatrien-1-ol is its potential role in pheromone research. Terpenoids are known to mediate insect communication, and this compound's structural features could contribute to eco-friendly pest control solutions. This aligns with the growing interest in biodegradable agrochemicals and sustainable agriculture practices.

In summary, CAS No. 71135-48-3 represents a versatile compound with multifaceted applications. Its unique stereochemistry and functional groups offer opportunities for innovation in fragrance design, therapeutic development, and green technology. As research continues, this molecule may emerge as a key player in addressing contemporary challenges in health, environmental sustainability, and industrial chemistry.